molecular formula C12H7BrF2N2O B8439131 5-bromo-N-(3,5-difluorophenyl)nicotinamide

5-bromo-N-(3,5-difluorophenyl)nicotinamide

Cat. No.: B8439131
M. Wt: 313.10 g/mol
InChI Key: IOYAFGDVGCVJRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-N-(3,5-difluorophenyl)nicotinamide is a useful research compound. Its molecular formula is C12H7BrF2N2O and its molecular weight is 313.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7BrF2N2O

Molecular Weight

313.10 g/mol

IUPAC Name

5-bromo-N-(3,5-difluorophenyl)pyridine-3-carboxamide

InChI

InChI=1S/C12H7BrF2N2O/c13-8-1-7(5-16-6-8)12(18)17-11-3-9(14)2-10(15)4-11/h1-6H,(H,17,18)

InChI Key

IOYAFGDVGCVJRN-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)NC(=O)C2=CC(=CN=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oxalyl chloride (1.2 mL) and DMF (25 μL) were added to 5-bromonicotinic acid (1.0 g, 4.95 mmol) suspended in CH2Cl2 (30 mL). The resulting mixture was stirred at room temperature for 12 min. It was then concentrated to dryness and azeotroped with toluene. The residual was then dissolved in toluene (30 mL). 3,5-Difluoroaniline (1.0 g, 7.8 mmol) was added followed by triethylamine (1.1 mL, 7.5 mmol). The resulting suspension was stirred at room temperature for 10 min. The reaction mixture was taken in 5% acetic acid(aq) (300 mL) and extracted with ethyl acetate (2×200 mL). The combined organic extract was washed with 1.0 M Na2CO3(aq) (2×100 mL) and brine. The organic layers were combined, dried (Na2SO4) and concentrated to dryness to provide the title compound (1.4 g, 93%). MS (APCI) m/z 313, 315 (M+H)+.
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
25 μL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
1.1 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four
Quantity
300 mL
Type
solvent
Reaction Step Five
Yield
93%

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